![molecular formula C12H17NO2 B070545 Ethyl 4-(ethylamino)-3-methylbenzoate CAS No. 194483-66-4](/img/structure/B70545.png)
Ethyl 4-(ethylamino)-3-methylbenzoate
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Overview
Description
Ethyl 4-(ethylamino)-3-methylbenzoate, also known as Benzocaine, is a local anesthetic commonly used in the medical and dental fields. It is a white, crystalline powder that is soluble in water and alcohol. The primary use of Benzocaine is to numb the area it is applied to, providing temporary pain relief.
Mechanism of Action
Ethyl 4-(ethylamino)-3-methylbenzoate works by blocking the transmission of nerve impulses in the area it is applied to. It does this by inhibiting the function of voltage-gated sodium channels, which are responsible for the transmission of nerve impulses. This results in a temporary loss of sensation in the area, providing pain relief.
Biochemical and Physiological Effects:
This compound is a local anesthetic that acts primarily on the nervous system. It does not have any significant systemic effects when used in recommended doses. However, in high doses, it can cause methemoglobinemia, a condition in which the blood is unable to transport oxygen effectively.
Advantages and Limitations for Lab Experiments
Ethyl 4-(ethylamino)-3-methylbenzoate is commonly used in laboratory experiments as a local anesthetic for animals. It is preferred over other anesthetics as it is relatively safe and has a quick onset of action. However, it is important to note that the use of this compound can affect the results of certain experiments, such as those involving the nervous system.
Future Directions
There are several potential future directions for research involving Ethyl 4-(ethylamino)-3-methylbenzoate. One area of interest is the development of new formulations and delivery methods for this compound to improve its efficacy and safety. Another area of interest is the study of the long-term effects of this compound use on the nervous system. Additionally, this compound has been studied for its potential use in treating certain medical conditions such as neuropathic pain and chronic cough. Further research is needed to fully understand the potential benefits and risks of using this compound for these purposes.
Synthesis Methods
Ethyl 4-(ethylamino)-3-methylbenzoate can be synthesized through the esterification of para-aminobenzoic acid with ethanol. This process involves the reaction of the carboxylic acid group of para-aminobenzoic acid with the hydroxyl group of ethanol in the presence of a catalyst such as sulfuric acid.
Scientific Research Applications
Ethyl 4-(ethylamino)-3-methylbenzoate has been extensively studied for its use as a local anesthetic in various medical and dental procedures. It is commonly used in topical creams, ointments, and gels for pain relief. This compound has also been studied for its potential use in reducing pain associated with minor surgical procedures such as circumcision and tonsillectomy.
Properties
194483-66-4 | |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.27 g/mol |
IUPAC Name |
ethyl 4-(ethylamino)-3-methylbenzoate |
InChI |
InChI=1S/C12H17NO2/c1-4-13-11-7-6-10(8-9(11)3)12(14)15-5-2/h6-8,13H,4-5H2,1-3H3 |
InChI Key |
FMTXTFUPVPLGPE-UHFFFAOYSA-N |
SMILES |
CCNC1=C(C=C(C=C1)C(=O)OCC)C |
Canonical SMILES |
CCNC1=C(C=C(C=C1)C(=O)OCC)C |
synonyms |
Benzoic acid, 4-(ethylamino)-3-methyl-, ethyl ester (9CI) |
Origin of Product |
United States |
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